Cas no 1211595-59-3 (tert-butyl 6-methyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6-methyl-1,4-diazepane-1-carboxylate
• CAS No: 1211595-59-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD11616043
• CID: 842270
• PubChem ID: 52911215
• Update Time: 2024-11-03

tert-butyl 6-methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-Methyl-1,4-diazepane
• Hexahydro-6-methyl-1H-1,4-Diazepine-1-carboxylic Acid 1,1-Dimethylethyl Ester
• tert-butyl 6-methyl-1,4-diazepane-1-carboxylate
• 6-Methyl-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• MFCD11616043
• AKOS015842784
• J-518872
• F1913-0630
• CS-0054824
• EN300-223237
• DA-19382
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-6-methyl-, 1,1-dimethylethyl ester; 1,1-Dimethylethyl hexahydro-6-methyl-1H-1,4-diazepine-1-carboxylate; 1-Boc-6-Methyl-1,4-diazepane; tert-Butyl 6-methyl-1,4-diazepane-1-carboxylate; Hexahydro-6-methyl-1H-1,4
• 1211595-59-3
• PS-17403
• SCHEMBL19888185
• SY123435
• PB25424

• MDL： MFCD11616043
• Inchi： 1S/C11H22N2O2/c1-9-7-12-5-6-13(8-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3
• InChI Key： KPOYZVQMOOKKQV-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.3±23.0 ºC (760 Torr),
• Flash Point: 128.2±22.6 ºC,
• Solubility: Slightly soluble (14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes